Cas no 106184-50-3 (Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-)

• Product Name: Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-
• CAS No: 106184-50-3
• MF: C₂₈H₁₆N₂O₂
• MW: 412.438846588135
• CID: 1173059
• PubChem ID: 13544586
• Update Time: 2025-04-20

Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-
• 2-(4-benzo[g][1,3]benzoxazol-2-ylphenyl)benzo[g][1,3]benzoxazole
• 106184-50-3
• 2,2'-(1,4-Phenylene)bis(naphtho[2,1-d][1,3]oxazole)
• DTXSID00543361

• Inchi： 1S/C28H16N2O2/c1-3-7-21-17(5-1)13-15-23-25(21)31-27(29-23)19-9-11-20(12-10-19)28-30-24-16-14-18-6-2-4-8-22(18)26(24)32-28/h1-16H
• InChI Key： AIUWYCZCLJOKEP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C2=NC3=CC=C4C=CC=CC4=C3O2)=NC2=CC=C3C=CC=CC3=C12

Computed Properties

• Exact Mass: 412.12128
• Monoisotopic Mass: 412.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06